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Compound of Interest

Compound Name: 2-Ethylhexanal

Cat. No.: B089479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
Ethylhexanal (CAS No: 123-05-7). The information is compiled from critically evaluated
sources and presented in a structured format to facilitate its use in research, development, and
modeling applications. This document includes key thermochemical properties, detailed
experimental protocols for their determination, and a visualization of the industrial synthesis
pathway.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 2-Ethylhexanal in its
liquid and ideal gas states.

Table 1: Standard Molar Thermochemical Properties of 2-Ethylhexanal (at 298.15 K and 1
atm)
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Property Symbol

State

Value

Units Source(s)

Standard
Molar

AfH°
Enthalpy of

Formation

Liquid

-348.6 + 0.75

kJ/mol [1]

Standard
Molar

AcH°
Enthalpy of

Combustion

Liquid

-5086.20 *
0.75

kJ/mol [1]

Standard

Molar Heat of

Formation

Ideal Gas

-2.996 x 108

J/kmol [2]

Standard
Molar Heat Cp
Capacity

Liquid (at 25
OC)

1.9391

Jig-K 2]

Table 2: Temperature-Dependent Thermochemical Properties of 2-Ethylhexanal (Ideal Gas)

The following properties for 2-Ethylhexanal in the ideal gas state have been critically

evaluated and are available as temperature-dependent functions from the NIST/TRC Web

Thermo Tables.[3]

Property Symbol Temperature Range
Heat Capacity at Constant

Cp 200 K to 1000 K
Pressure
Enthalpy H 200 K to 1000 K
Entropy S 200 K to 1000 K

Table 3: Temperature-Dependent Thermochemical Properties of 2-Ethylhexanal (Liquid in

Equilibrium with Gas)
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The following properties for liquid 2-Ethylhexanal in equilibrium with its vapor have been
critically evaluated and are available as temperature-dependent functions from the NIST/TRC
Web Thermo Tables.[3]

Property Symbol Temperature Range

Heat Capacity at Saturation

Csat 250 Kto 610 K
Pressure
Enthalpy H 250 Kto 610 K
Entropy S 250 Kt0 610 K

Experimental Protocols

This section details the methodologies for the experimental determination of key
thermochemical properties of liquid organic compounds like 2-Ethylhexanal.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of liquid 2-Ethylhexanal can be determined using a
bomb calorimeter, following a procedure adapted from ASTM D240 and D4809 standards for
liquid hydrocarbon fuels.[4][5][6][7][8]

Objective: To measure the heat released during the complete combustion of a known mass of
2-Ethylhexanal at constant volume.

Apparatus:

e Bomb calorimeter (adiabatic or isoperibol)
e Oxygen bomb

e Crucible (platinum or fused silica)

e Ignition wire (platinum or nichrome)
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e Oxygen cylinder with pressure regulator

e Calorimeter bucket

o Stirrer

o High-precision thermometer (e.g., platinum resistance thermometer)

» Balance (accurate to 0.1 mg)

o Pellet press (for calibration with benzoic acid)

Procedure:

o Calibration:

o The heat capacity of the calorimeter is determined by combusting a certified standard,
typically benzoic acid.

o A pellet of benzoic acid (approximately 1 g, weighed to 0.1 mg) is placed in the crucible.

o A 10 cm piece of ignition wire is attached to the bomb electrodes, with the wire in contact
with the pellet.

o The bomb is assembled, purged of air, and filled with high-purity oxygen to a pressure of
25-30 atm.

o The bomb is placed in the calorimeter bucket containing a known mass of water.

o The initial temperature is recorded after thermal equilibrium is reached.

o The sample is ignited, and the temperature is recorded at regular intervals until a
maximum temperature is reached and the subsequent cooling rate is established.

o The heat capacity of the calorimeter is calculated from the known enthalpy of combustion
of benzoic acid and the corrected temperature rise.

o Sample Measurement (2-Ethylhexanal):
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o A sample of 2-Ethylhexanal (approximately 0.7-0.8 g, weighed to 0.1 mg) is placed in the
crucible. Due to its volatility, it is recommended to use a gelatin capsule or a sealed glass
ampule to contain the sample.

o The ignition wire is positioned to be in contact with the capsule or ampule.
o The bomb is assembled, purged, and charged with oxygen as in the calibration step.

o The combustion experiment is carried out following the same procedure as for the
calibration.

o The total heat released is calculated from the heat capacity of the calorimeter and the
corrected temperature rise.

e Corrections and Calculations:

o Corrections are applied for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and sulfuric acid (if sulfur is present in the sample), and for the heat of combustion
of the ignition wire and any sample containment materials.

o The constant volume heat of combustion (AcU) is calculated.

o The standard enthalpy of combustion (AcH°) at constant pressure is then calculated from
AcU using the following equation: AcH® = AcU + An_gas * RT where An_gas is the change
in the number of moles of gas in the combustion reaction, R is the ideal gas constant, and
T is the standard temperature (298.15 K).

Determination of Heat Capacity of Liquid 2-Ethylhexanal

The heat capacity of liquid 2-Ethylhexanal can be determined using adiabatic calorimetry.

Objective: To measure the amount of heat required to raise the temperature of a known mass
of liquid 2-Ethylhexanal by a specific amount, under conditions where no heat is exchanged
with the surroundings.

Apparatus:

o Adiabatic calorimeter
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» Calorimetric vessel with a heater and a temperature sensor (e.g., platinum resistance
thermometer)

» Adiabatic shield or jacket with temperature control

o Power supply for the heater

e Timer

o Data acquisition system

Procedure:

e Sample Preparation:
o The calorimetric vessel is filled with a known mass of 2-Ethylhexanal.
o The vessel is sealed and placed inside the adiabatic calorimeter.

e Measurement:

o The system is brought to the desired starting temperature, and the temperature of the
adiabatic shield is controlled to match the temperature of the calorimetric vessel.

o A known amount of electrical energy (Q) is supplied to the heater over a specific time
interval (At), causing the temperature of the sample and the vessel to increase.

o The temperature of the sample is monitored throughout the heating period and until
thermal equilibrium is re-established. The temperature change (AT) is recorded.

o The temperature of the adiabatic shield is continuously adjusted to match the temperature
of the vessel, minimizing heat loss.

e Calculation:

o The total heat capacity of the vessel and the sample (C _total) is calculated using the
equation: C_total = Q / AT
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o The heat capacity of the empty calorimetric vessel (C_vessel) is determined in a separate
experiment.

o The heat capacity of the 2-Ethylhexanal sample (C_sample) is then calculated by:
C_sample = C_total - C_vessel

o The specific heat capacity (c_p) is obtained by dividing C_sample by the mass of the 2-
Ethylhexanal.

Determination of Entropy from Spectroscopic Data

The standard entropy of 2-Ethylhexanal in the ideal gas state can be calculated using
statistical mechanics from molecular parameters obtained from spectroscopic measurements
(e.g., infrared and Raman spectroscopy) and theoretical calculations.

Objective: To calculate the translational, rotational, vibrational, and electronic contributions to
the total entropy of the molecule.

Methodology:
o Determination of Molecular Properties:

o Vibrational Frequencies: The fundamental vibrational frequencies of the 2-Ethylhexanal
molecule are determined from its infrared and Raman spectra.

o Moments of Inertia: The moments of inertia are calculated from the molecular geometry,
which can be determined from microwave spectroscopy or computational chemistry
methods.

o Molecular Weight: The molecular weight is calculated from the atomic weights of the
constituent atoms.

e Calculation of Partition Functions:

o The translational, rotational, and vibrational partition functions (q_trans, g_rot, q_vib) are
calculated using the determined molecular properties.

» Calculation of Entropy Contributions:
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o The translational, rotational, and vibrational contributions to the molar entropy are
calculated using the following statistical mechanics formulas:

» Translational Entropy (S_trans): Calculated using the Sackur-Tetrode equation.

» Rotational Entropy (S_rot): Calculated from the moments of inertia and the symmetry
number of the molecule.

» Vibrational Entropy (S_vib): Calculated from the vibrational frequencies.

» Total Entropy:

o The total standard molar entropy (S°) is the sum of the translational, rotational, and
vibrational contributions (the electronic contribution is typically negligible for closed-shell
molecules at standard temperature).

Industrial Synthesis and Experimental Workflow

2-Ethylhexanal is primarily synthesized industrially through the aldol condensation of n-
butyraldehyde, followed by dehydration and selective hydrogenation.
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Industrial Synthesis of 2-Ethylhexanal

Aldol Condensation & Dehydration

(n—Butyraldehyde)
;
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(2-Ethyl-2-hexenaD

Hydrog;nation

(Selective Hydrogenation)

2-Ethylhexanal

Click to download full resolution via product page

Caption: Industrial synthesis pathway of 2-Ethylhexanal.

The following diagram illustrates a general experimental workflow for the determination of the
enthalpy of combustion of a liquid organic compound using bomb calorimetry.
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Experimental Workflow for Bomb Calorimetry

Prepare and weigh
2-Ethylhexanal sample

Assemble and seal
the oxygen bomb

Charge bomb with
high-pressure oxygen

Place bomb in calorimeter
with known mass of water

Allow system to
reach thermal equilibrium

Ignite sample

[Record temperature change]

Calculate heat of combustion
with corrections

Click to download full resolution via product page

Caption: Workflow for determining enthalpy of combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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